Cas no 2171886-04-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid
- 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid
- EN300-1515107
- 2171886-04-5
-
- Inchi: 1S/C26H30N2O5/c1-2-16(14-24(29)28-23-13-7-12-21(23)25(30)31)27-26(32)33-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-11,16,21-23H,2,7,12-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
- InChI Key: IKJWIBMKTJYOPO-UHFFFAOYSA-N
- SMILES: OC(C1CCCC1NC(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 691
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1515107-1.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171886-04-5 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1515107-50mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171886-04-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1515107-100mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171886-04-5 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1515107-250mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171886-04-5 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1515107-500mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171886-04-5 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1515107-1000mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171886-04-5 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1515107-2500mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171886-04-5 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1515107-5000mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171886-04-5 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1515107-10000mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171886-04-5 | 10000mg |
$14487.0 | 2023-09-27 |
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid
Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid (CAS No. 2171886-04-5)
In the realm of organic chemistry and pharmaceutical research, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid (CAS No. 2171886-04-5) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a cyclopentane backbone and a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and drug development. Its unique properties make it a valuable building block for researchers focusing on bioconjugation, proteomics, and medicinal chemistry.
The Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides. With the growing demand for custom peptides in therapeutics and diagnostics, compounds like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid are increasingly sought after. Researchers often inquire about its solubility, stability, and compatibility with other reagents, which are critical for optimizing synthesis protocols.
Recent advancements in AI-driven drug discovery have further highlighted the importance of such specialized compounds. For instance, machine learning models are being trained to predict the reactivity and compatibility of Fmoc-amino acids, reducing trial-and-error in lab settings. This aligns with the broader trend of automated synthesis and high-throughput screening, where precision and reproducibility are paramount. The compound’s CAS No. 2171886-04-5 is frequently referenced in patent filings and academic papers, underscoring its relevance in cutting-edge research.
Another area of interest is the compound’s potential role in targeted drug delivery systems. Its cyclopentane moiety offers structural rigidity, which can enhance the pharmacokinetic properties of peptide-based drugs. This is particularly relevant in the development of anticancer agents and neurological therapeutics, where stability and bioavailability are major challenges. Discussions in online forums and scientific communities often revolve around optimizing the synthetic routes for this compound to improve yield and purity.
From a commercial perspective, suppliers of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid emphasize its high purity and batch-to-batch consistency, which are critical for regulatory compliance in pharmaceutical applications. The compound’s MSDS (Material Safety Data Sheet) and handling guidelines are also frequently searched topics, reflecting the need for safe laboratory practices.
In summary, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid (CAS No. 2171886-04-5) represents a versatile and indispensable tool in modern chemical research. Its applications span from peptide synthesis to drug discovery, making it a focal point for both academic and industrial scientists. As the field continues to evolve, this compound will likely remain at the forefront of innovations in biochemistry and therapeutic development.
2171886-04-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)